Cas no 918621-11-1 (1H-Phenalene-1,3(2H)-dione, 2-(3-oxo-3H-indol-2-yl)-)

1H-Phenalene-1,3(2H)-dione, 2-(3-oxo-3H-indol-2-yl)- Properties

Names and Identifiers

• 1H-Phenalene-1,3(2H)-dione, 2-(3-oxo-3H-indol-2-yl)-
• 2-(3-oxoindol-2-yl)phenalene-1,3-dione
• DTXSID40845492
• 2-(3-Oxo-3H-indol-2-yl)-1H-phenalene-1,3(2H)-dione
• 918621-11-1

• InChIKey： OYDOZMRDLJLJBF-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H11NO3/c23-19-13-8-3-5-11-6-4-9-14(16(11)13)20(24)17(19)18-21(25)12-7-1-2-10-15(12)22-18/h1-10,17H
• SMILES： C1=CC=C2C(=C1)C(=O)C(=N2)C3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O

Computed Properties

• Exact Mass: 325.07389321g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 325.07389321g/mol
• Heavy Atom Count: 25
• Complexity: 636
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų